Cas no 4588-18-5 (1-Octene, 2-methyl-)

1-Octene, 2-methyl- Properties

Names and Identifiers

• 1-Octene, 2-methyl-
• 2-Methyl-1-octene
• 2-METHYLOCT-1-ENE
• 1-Octene,2-methyl
• 2-Methyl-1-octene100µg
• 2-Methyl-oct-1-en
• 2-methyl-oct-1-ene
• 2-methyloctene
• 1Y8T4813JZ
• NSC-77448
• Q27253160
• UNII-1Y8T4813JZ
• 4588-18-5
• InChI=1/C9H18/c1-4-5-6-7-8-9(2)3/h2,4-8H2,1,3H
• NSC77448
• FBEDQPGLIKZGIN-UHFFFAOYSA-N
• DTXSID60196635
• A855123
• MFCD00048902
• NSC 77448
• AKOS009158371
• +Expand

• MDL： MFCD00048902
• InChIKey： FBEDQPGLIKZGIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18/c1-4-5-6-7-8-9(2)3/h2,4-8H2,1,3H3
• SMILES： CCCCCCC(=C)C

Computed Properties

• Exact Mass: 126.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 126.141
• Heavy Atom Count: 9
• Complexity: 72.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.53290
• PSA: 0.00000
• Refractive Index: 1.4162
• Boiling Point: 144 °C
• Melting Point: -77.68°C
• Flash Point: 32°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0,74 g/cm3

1-Octene, 2-methyl- Security Information

• Safety Instruction： S16
• Risk Phrases：R10
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1993
• Risk Phrases： 10

1-Octene, 2-methyl- Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%